Cas no 1805416-60-7 (5-Bromo-4-cyano-2-(trifluoromethyl)aniline)

• Product Name: 5-Bromo-4-cyano-2-(trifluoromethyl)aniline
• CAS No: 1805416-60-7
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4975561
• Update Time: 2025-06-09

5-Bromo-4-cyano-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-2-(trifluoromethyl)aniline
• 4-amino-2-bromo-5-(trifluoromethyl)benzonitrile

• Inchi： 1S/C8H4BrF3N2/c9-6-2-7(14)5(8(10,11)12)1-4(6)3-13/h1-2H,14H2
• InChI Key： JQOSUMLYCOFGOG-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(F)(F)F)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Additional information on 5-Bromo-4-cyano-2-(trifluoromethyl)aniline

Introduction to 5-Bromo-4-cyano-2-(trifluoromethyl)aniline (CAS No. 1805416-60-7)

5-Bromo-4-cyano-2-(trifluoromethyl)aniline, identified by its CAS number 1805416-60-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, characterized by its aromatic ring structure substituted with various functional groups. The presence of a bromine atom, a cyano group, and a trifluoromethyl group makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural features of 5-Bromo-4-cyano-2-(trifluoromethyl)aniline contribute to its unique chemical properties and reactivity. The bromine substituent introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions, while the cyano group acts as a strong electron-withdrawing agent, influencing the electronic distribution across the aromatic ring. The trifluoromethyl group further enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

In recent years, there has been a growing interest in developing new therapeutic agents with improved efficacy and reduced side effects. 5-Bromo-4-cyano-2-(trifluoromethyl)aniline has emerged as a valuable building block in the synthesis of various pharmacophores. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's ability to serve as a precursor for more complex molecules has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of 5-Bromo-4-cyano-2-(trifluoromethyl)aniline is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of 5-Bromo-4-cyano-2-(trifluoromethyl)aniline, researchers have been able to design molecules that selectively inhibit specific kinases, thereby disrupting abnormal cellular processes. Several preclinical studies have demonstrated the potential of these inhibitors in reducing tumor growth and improving patient outcomes.

The agrochemical industry has also benefited from the applications of 5-Bromo-4-cyano-2-(trifluoromethyl)aniline. Its derivatives have been explored as intermediates in the synthesis of herbicides and pesticides. The trifluoromethyl group, in particular, enhances the bioactivity and environmental stability of agrochemicals, making them more effective against pests while minimizing ecological impact. This has been a key consideration in the development of next-generation crop protection agents.

The synthetic methodologies for preparing 5-Bromo-4-cyano-2-(trifluoromethyl)aniline have been optimized to ensure high yield and purity. Common synthetic routes involve nucleophilic aromatic substitution reactions on appropriately substituted anilines, followed by functional group transformations to introduce the cyano and trifluoromethyl groups. Advances in catalytic systems have further improved the efficiency of these reactions, reducing reaction times and minimizing byproduct formation.

The pharmacological properties of 5-Bromo-4-cyano-2-(trifluoromethyl)aniline have been extensively studied in vitro and in vivo. Its ability to interact with biological targets such as proteins and enzymes has been elucidated through various spectroscopic techniques and computational methods. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, research has shown that derivatives of this compound can modulate neurotransmitter release, offering potential treatments for neurological disorders.

The safety profile of 5-Bromo-4-cyano-2-(trifluoromethyl)aniline is another critical aspect that has been thoroughly evaluated. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations, its low solubility in water reduces its environmental persistence. Efforts are ongoing to develop greener synthetic routes that minimize hazardous waste generation without compromising yield or purity.

In conclusion, 5-Bromo-4-cyano-2-(trifluoromethyl)aniline (CAS No. 1805416-60-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic uses for this compound, it is likely to remain a cornerstone in drug discovery efforts for years to come.